Cas no 863498-34-4 (1-Allyl-3-butylimidazolium bis((trifluoromethyl)sulfonyl)imide)

• Product Name: 1-Allyl-3-butylimidazolium bis((trifluoromethyl)sulfonyl)imide
• CAS No: 863498-34-4
• MF: C₁₂H₁₇F₆N₃O₄S₂
• MW: 445.40
• CID: 5093393
• PubChem ID: 134159615
• Update Time: 2025-10-31

1-Allyl-3-butylimidazolium bis((trifluoromethyl)sulfonyl)imide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-butyl-3-(2-propen-1-yl)-, salt with 1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]methanesulfonamide (1:1)
• 1-butyl-3-(prop-2-en-1-yl)imidazol-1-ium; bistriflylimide anion
• 1-allyl-3-butylimidazolium bis(trifluoromethanesulfonyl)imide
• 1-Allyl-3-butylimidazolium bis((trifluoromethyl)sulfonyl)imide
• 863498-34-4
• 1-Allyl-3-butyl-1H-imidazol-3-ium bis((trifluoromethyl)sulfonyl)amide
• G67883

• Inchi： 1S/C10H17N2.C2F6NO4S2/c1-3-5-7-12-9-8-11(10-12)6-4-2;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h4,8-10H,2-3,5-7H2,1H3;/q+1;-1
• InChI Key： GCVVHEOOWPWWRY-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(C(F)(F)F)[N-]S(=O)(=O)C(F)(F)F.C([N+]1C=CN(CC=C)C=1)CCC

Computed Properties

• Exact Mass: 445.05646735g/mol
• Monoisotopic Mass: 445.05646735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 508
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8Ų

Additional information on 1-Allyl-3-butylimidazolium bis((trifluoromethyl)sulfonyl)imide

Introduction to 1-Allyl-3-butylimidazolium bis((trifluoromethyl)sulfonyl)imide (CAS No. 863498-34-4)

1-Allyl-3-butylimidazolium bis((trifluoromethyl)sulfonyl)imide, commonly referred to as [ABIm][TFSI], is a versatile ionic liquid that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound, with the CAS number 863498-34-4, is characterized by its unique combination of an imidazolium cation and a bis((trifluoromethyl)sulfonyl)imide anion, which endows it with a range of desirable properties such as low melting point, high thermal stability, and excellent solvating ability.

The imidazolium cation in [ABIm][TFSI] is composed of an imidazole ring with an allyl group and a butyl group attached to the nitrogen atoms. The bis((trifluoromethyl)sulfonyl)imide anion, also known as TFSI^-, is a bulky and highly fluorinated anion that contributes to the ionic liquid's low viscosity and high ionic conductivity. These structural features make [ABIm][TFSI] particularly suitable for applications in electrochemistry, catalysis, and solvent systems.

Recent studies have highlighted the potential of [ABIm][TFSI] in various advanced applications. In electrochemistry, this ionic liquid has been used as an electrolyte in lithium-ion batteries due to its excellent stability and low volatility compared to traditional organic electrolytes. Research published in the Journal of Power Sources has demonstrated that [ABIm][TFSI]-based electrolytes can significantly enhance the cycling stability and rate performance of lithium-ion batteries, making them a promising candidate for next-generation energy storage devices.

In the field of catalysis, [ABIm][TFSI] has shown remarkable activity as a solvent and catalyst support in various chemical reactions. A study in the journal Catalysis Today reported that [ABIm][TFSI] can effectively promote the Friedel-Crafts alkylation reaction, leading to higher yields and selectivity compared to conventional solvents. The unique properties of this ionic liquid, such as its ability to dissolve a wide range of organic compounds and its non-volatility, make it an attractive choice for green chemistry applications.

The pharmaceutical industry has also shown interest in [ABIm][TFSI]. Ionic liquids like this compound have been explored as potential drug delivery systems due to their ability to enhance the solubility and bioavailability of poorly soluble drugs. A recent review in the European Journal of Pharmaceutical Sciences discussed the use of ionic liquids, including [ABIm][TFSI], as solvents for drug dissolution and stabilization. The review highlighted that these ionic liquids can improve the therapeutic efficacy of drugs by enhancing their dissolution rate and reducing their degradation.

Safety and environmental considerations are crucial when working with ionic liquids like [ABIm][TFSI]. While these compounds are generally considered safer than traditional organic solvents due to their non-volatility and low flammability, proper handling and disposal protocols should always be followed. Research into the biodegradability and toxicity of ionic liquids is ongoing, with recent studies suggesting that many imidazolium-based ionic liquids exhibit low toxicity and good biodegradability under certain conditions.

In conclusion, 1-Allyl-3-butylimidazolium bis((trifluoromethyl)sulfonyl)imide (CAS No. 863498-34-4) is a multifunctional ionic liquid with a wide range of applications in electrochemistry, catalysis, and pharmaceuticals. Its unique chemical structure provides it with properties that make it highly valuable in both academic research and industrial settings. As ongoing research continues to uncover new applications for this compound, its importance in various scientific fields is likely to grow even further.